Cas no 67650-47-9 (Clerodermic acid methyl ester)

• Product Name: Clerodermic acid methyl ester
• CAS No: 67650-47-9
• MF: C₂₁H₃₀O₄
• MW: 346.460506916046
• CID: 837665
• PubChem ID: 14707719
• Update Time: 2025-04-19

Clerodermic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• Clerodermic acid methyl ester
• Methyl clerodermate
• Methyl (4aR,5S,6R,8aR)-5,6,8a-trimethyl-5-[2-(5-oxo-2,5-dihydro-3 -furanyl)ethyl]-3,4,4a,5,6,7,8,8a-octahydro-1-naphthalenecarboxyl ate
• [ "Clerodermic acid methyl ester" ]
• Methyl (4aR,5S,6R,8aR)-5,6,8a-trimethyl-5-(2-(5-oxo-2,5-dihydrofuran-3-yl)ethyl)-3,4,4a,5,6,7,8,8a-octahydronaphthalene-1-carboxylate
• FS-8949
• 67650-47-9
• METHYL (4AR,5S,6R,8AR)-5,6,8A-TRIMETHYL-5-[2-(5-OXO-2H-FURAN-3-YL)ETHYL]-3,4,4A,6,7,8-HEXAHYDRONAPHTHALENE-1-CARBOXYLATE
• Clerodermicacidmethylester
• AKOS032948637

• Inchi： 1S/C21H30O4/c1-14-8-10-21(3)16(19(23)24-4)6-5-7-17(21)20(14,2)11-9-15-12-18(22)25-13-15/h6,12,14,17H,5,7-11,13H2,1-4H3/t14-,17-,20+,21+/m1/s1
• InChI Key： ZAOFNJDVAJQRBK-LPNJYYIDSA-N
• SMILES： O(C)C(C1=CCC[C@H]2[C@@]1(C)CC[C@@H](C)[C@]2(C)CCC1=CC(=O)OC1)=O

Computed Properties

• Exact Mass: 346.21400
• Monoisotopic Mass: 346.21440943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.1±0.1 g/cm3
• Boiling Point: 469.4±18.0 °C at 760 mmHg
• Flash Point: 231.1±19.6 °C
• PSA: 52.60000
• LogP: 4.20170
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Clerodermic acid methyl ester Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpene lactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Diterpene lactones